
AU-15330 solubility in DMSO and other solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AU-15330

Cat. No.: B10827972 Get Quote

Technical Support Center: AU-15330
Welcome to the technical support center for AU-15330, a potent and selective PROTAC

(Proteolysis Targeting Chimera) degrader of the SWI/SNF ATPase subunits SMARCA2 and

SMARCA4. This guide provides researchers, scientists, and drug development professionals

with comprehensive information, troubleshooting advice, and frequently asked questions

(FAQs) to facilitate successful experimentation with AU-15330.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AU-15330?

A1: AU-15330 is a heterobifunctional molecule that simultaneously binds to the target proteins

SMARCA2 and SMARCA4, and to an E3 ubiquitin ligase. This proximity induces the

ubiquitination of SMARCA2 and SMARCA4, marking them for degradation by the proteasome.

This targeted protein degradation leads to the disruption of the SWI/SNF chromatin remodeling

complex, which plays a crucial role in gene expression, and has been shown to be a

therapeutic target in certain cancers.[1][2][3][4]

Q2: What are the primary applications of AU-15330 in research?

A2: AU-15330 is primarily used as a chemical tool to study the biological functions of

SMARCA2 and SMARCA4 in various cellular processes. It is of particular interest in cancer

research, especially in models of prostate cancer and other malignancies where the SWI/SNF

complex is implicated in disease progression.[1][2][4]
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Q3: How should I store AU-15330?

A3: For long-term storage, AU-15330 powder should be stored at -20°C for up to 3 years.

Stock solutions in solvent can be stored at -80°C for up to 1 year, or at -20°C for up to 1 month.

To ensure stability, it is recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[5]

Solubility and Solution Preparation
The solubility of AU-15330 is a critical factor for successful in vitro and in vivo experiments.

Below is a summary of its solubility in various solvents.

Solubility Data
Solvent Solubility (mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 100 - 252.5 132.28 - 334.03

Sonication and the

use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.[5]

Ethanol 100 132.28

Water Insoluble Insoluble

Methanol No data available No data available

Acetonitrile No data available No data available

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of AU-15330 powder. For example, for 1

mL of a 10 mM stock solution, weigh 0.756 mg of AU-15330 (Molecular Weight: 755.93

g/mol ).
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Dissolving: Add the appropriate volume of fresh, anhydrous DMSO to the AU-15330 powder.

Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate the

vial in a water bath for a few minutes until the solution is clear.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro Cell-Based Assays

Thawing: Thaw a frozen aliquot of the AU-15330 stock solution (e.g., 10 mM in DMSO) at

room temperature.

Dilution: Serially dilute the stock solution in cell culture medium to achieve the desired final

concentrations. It is crucial to ensure that the final concentration of DMSO in the cell culture

medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Mixing: Mix the working solutions thoroughly by gentle pipetting or vortexing before adding to

the cells.

Observation: After dilution, visually inspect the working solution for any signs of precipitation.

If precipitation occurs, refer to the troubleshooting guide below.

Protocol 3: Formulation for In Vivo Animal Studies (Example)

For in vivo studies, AU-15330 is often formulated in a vehicle containing co-solvents to improve

its solubility and bioavailability. One common formulation is:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

To prepare this formulation to achieve a final concentration of, for example, 5 mg/mL:
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Initial Dissolution: Dissolve AU-15330 in DMSO first.

Co-solvent Addition: Add PEG300 and mix until the solution is clear.

Surfactant Addition: Add Tween-80 and mix thoroughly.

Aqueous Phase: Add saline to reach the final volume and mix until a clear solution is

obtained. Sonication may be required to aid dissolution.[1]

Note: The optimal formulation may vary depending on the specific experimental requirements

and animal model.

Troubleshooting Guide
Issue: Precipitation of AU-15330 in Cell Culture Medium

Possible Cause 1: Exceeding Aqueous Solubility Limit.

Solution: The aqueous solubility of AU-15330 is very low. When a concentrated DMSO

stock is diluted into an aqueous medium, the compound can precipitate. Try to keep the

final concentration of the compound in the medium as low as therapeutically relevant and

the DMSO concentration at a minimum (ideally ≤ 0.1%).

Possible Cause 2: Interaction with Media Components.

Solution: Components in the cell culture medium, such as proteins and salts, can

sometimes cause hydrophobic compounds to precipitate. Consider using a serum-free

medium for the initial dilution before adding it to serum-containing medium, or test different

types of media.

Possible Cause 3: Temperature Effects.

Solution: Ensure that the cell culture medium is at 37°C before adding the AU-15330
working solution. Diluting a room temperature stock into warm media can sometimes help

maintain solubility.

Issue: Inconsistent Results in Biological Assays
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Possible Cause 1: Incomplete Solubilization of the Stock Solution.

Solution: Ensure that the AU-15330 is completely dissolved in the stock solution. Visually

inspect the solution for any particulate matter. If necessary, sonicate the stock solution

again before making dilutions.

Possible Cause 2: Degradation of the Compound.

Solution: While the solid compound and stock solutions are stable under recommended

storage conditions, the stability in working solutions at 37°C in cell culture medium may be

limited. It is advisable to prepare fresh working solutions for each experiment and use

them promptly.

Visualizations
Below are diagrams illustrating the mechanism of action of AU-15330 and a typical

experimental workflow.
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AU-15330 Mechanism of Action
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Caption: Mechanism of action of AU-15330.
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Typical In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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